Cas no 52582-37-3 (1,4-diamino-N-(4-butylphenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide)

• Product Name: 1,4-diamino-N-(4-butylphenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide
• CAS No: 52582-37-3
• MF: C₂₅H₂₃N₃O₃
• MW: 413.468425989151
• CID: 6132541
• PubChem ID: 2835175
• Update Time: 2025-06-14

1,4-diamino-N-(4-butylphenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,4-diamino-N-(4-butylphenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide
• 2-Anthracenecarboxamide, 1,4-diamino-N-(4-butylphenyl)-9,10-dihydro-9,10-dioxo-
• F0020-1917
• AKOS000592504
• 52582-37-3
• 1,4-diamino-N-(4-butylphenyl)-9,10-dioxoanthracene-2-carboxamide
• Z56174021

• Inchi： 1S/C25H23N3O3/c1-2-3-6-14-9-11-15(12-10-14)28-25(31)18-13-19(26)20-21(22(18)27)24(30)17-8-5-4-7-16(17)23(20)29/h4-5,7-13H,2-3,6,26-27H2,1H3,(H,28,31)
• InChI Key： YKJIMEZEEQVOQR-UHFFFAOYSA-N
• SMILES： C1(N)=C2C(C(=O)C3=C(C2=O)C=CC=C3)=C(N)C=C1C(NC1=CC=C(CCCC)C=C1)=O

Computed Properties

• Exact Mass: 413.17394160g/mol
• Monoisotopic Mass: 413.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.341±0.06 g/cm3(Predicted)
• Boiling Point: 625.4±55.0 °C(Predicted)
• pka: 12.48±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives

Additional information on 1,4-diamino-N-(4-butylphenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide

Recent Advances in the Study of 1,4-diamino-N-(4-butylphenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide (CAS: 52582-37-3)

The compound 1,4-diamino-N-(4-butylphenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide (CAS: 52582-37-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This anthraquinone derivative is being investigated for its potential applications in various therapeutic areas, including anticancer and antimicrobial therapies. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and evaluating its biological activity.

One of the key findings from recent research is the compound's ability to intercalate with DNA, thereby inhibiting the replication of cancer cells. This mechanism is particularly promising for the development of novel chemotherapeutic agents. In vitro studies have demonstrated that 1,4-diamino-N-(4-butylphenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide exhibits potent cytotoxicity against a range of cancer cell lines, including breast, lung, and colon cancers. The compound's selectivity for cancer cells over normal cells is an area of ongoing investigation, with preliminary results suggesting a favorable therapeutic index.

In addition to its anticancer properties, recent studies have explored the antimicrobial potential of this compound. Researchers have found that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as certain fungal strains. The mechanism of action appears to involve disruption of microbial cell membranes and inhibition of essential enzymatic processes. These findings highlight the compound's potential as a dual-purpose therapeutic agent, capable of addressing both infectious diseases and cancer.

The synthesis of 1,4-diamino-N-(4-butylphenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of the compound, which is critical for further preclinical and clinical development. Researchers have optimized reaction conditions to improve yield and purity, while minimizing the formation of byproducts. These improvements are expected to facilitate larger-scale production and more comprehensive biological evaluations.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further research. Current efforts are focused on structural modifications to enhance these properties, as well as the development of suitable drug delivery systems. Collaborative research between chemists, biologists, and pharmacologists is essential to overcome these hurdles and bring this compound closer to clinical application.

In conclusion, 1,4-diamino-N-(4-butylphenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide (CAS: 52582-37-3) represents a promising candidate for the development of new therapeutic agents. Its dual activity against cancer and microbial pathogens, combined with recent advances in synthesis and mechanistic understanding, positions it as a valuable compound for further investigation. Continued research efforts will be crucial to fully realize its therapeutic potential and address the remaining challenges in its development.